Cas no 231630-89-0 (1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole)

• Product Name: 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole
• CAS No: 231630-89-0
• MF: C₁₈H₆F₁₈N₂O
• MW: 608.224307537079
• CID: 1413359
• PubChem ID: 2735978
• Update Time: 2025-10-29

1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• [3,5-bis(1,1,2,2,3,3,4,4,4-nonafluorobutyl)pyrazol-1-yl]-phenylmethanone
• 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole
• AC1MC4JU
• CTK7G3785
• MolPort-000-151-346
• PC0713
• AKOS007930681
• AG-A-18564
• AG-A-99336
• KB-83955
• 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole; AC1MC4JU; CTK7G3785; MolPort-000-151-346; PC0713; AKOS007930681; AG-A-18564; AG-A-99336; KB-83955;
• 231630-89-0
• 1-benzoyl-3,5-bis(perfluorobutyl)pyrazole
• DTXSID20371062
• (3,5-bis(perfluorobutyl)-1H-pyrazol-1-yl)(phenyl)methanone

• Inchi： 1S/C18H6F18N2O/c19-11(20,13(23,24)15(27,28)17(31,32)33)8-6-9(38(37-8)10(39)7-4-2-1-3-5-7)12(21,22)14(25,26)16(29,30)18(34,35)36/h1-6H
• InChI Key： UDCDZRZPEPWCJI-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C1=CC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)=NN1C(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 608.0192697g/mol
• Monoisotopic Mass: 608.0192697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 34.9Ų

1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole

Introduction to 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole (CAS No: 231630-89-0)

1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole, identified by its CAS number 231630-89-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and industrial applications. The presence of a benzoyl group and two nonafluorobutyl substituents in its molecular structure imparts distinct chemical characteristics, making it a subject of interest for researchers exploring novel synthetic pathways and potential therapeutic applications.

The molecular structure of 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole can be described as a pyrazole core substituted with a benzoyl group at the 1-position and two nonafluorobutyl groups at the 3- and 5-positions. This arrangement not only enhances the compound's lipophilicity but also introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity in drug molecules. The benzoyl group, a common pharmacophore in medicinal chemistry, often serves as an electron-withdrawing moiety that can influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced physicochemical properties, such as improved bioavailability, metabolic stability, and resistance to enzymatic degradation. The incorporation of nonafluorobutyl groups into 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole not only increases its lipophilicity but also provides steric hindrance, which can be crucial for optimizing binding interactions with biological receptors. Such modifications are often employed in the design of drug candidates to improve their pharmacokinetic profiles and therapeutic efficacy.

One of the most compelling aspects of 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole is its potential application in the development of novel agrochemicals. Pyrazole derivatives have been extensively studied for their herbicidal, fungicidal, and insecticidal properties. The fluorinated pyrazoles, in particular, have shown promising results in preliminary studies due to their ability to disrupt essential metabolic pathways in pests while maintaining low toxicity to non-target organisms. The structural features of 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole suggest that it may exhibit similar properties, making it a valuable candidate for further exploration in this field.

Furthermore, the compound's unique chemical structure makes it an attractive scaffold for designing advanced materials with specialized functionalities. For instance, fluorinated pyrazoles have been investigated for their potential use in liquid crystals, organic electronics, and polymer science due to their ability to self-assemble into ordered structures. The presence of bulky nonafluorobutyl groups can influence the packing motif of the molecule, leading to novel material properties such as enhanced thermal stability or specific optical characteristics. This opens up possibilities for applications in display technologies, photovoltaics, and other advanced material systems.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level, providing insights into its mechanism of action and potential side effects. These simulations are complemented by experimental studies that validate computational predictions and refine our understanding of the compound's behavior. Such interdisciplinary approaches are crucial for accelerating the discovery and development of new therapeutic agents.

The synthesis of 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole presents unique challenges due to the complexity of its molecular structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorinated substituents efficiently. Additionally, green chemistry principles have been applied to minimize waste and improve reaction yields, aligning with the growing emphasis on sustainable practices in chemical synthesis.

The potential applications of 1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole extend beyond pharmaceuticals and materials science. Researchers are exploring its use as a building block for more complex molecules with tailored properties. For example, heterocyclic compounds derived from pyrazole are often used as ligands in catalysis due to their ability to coordinate with metal centers effectively. The unique electronic distribution around the pyrazole ring can be modulated by substituents like benzoyl and nonafluorobutyl groups, leading to ligands with specific catalytic activities.

In conclusion,1-Benzoyl-3,5-bis(nonafluorobutyl)pyrazole (CAS No: 231630-89-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features make it an attractive candidate for drug discovery, agrochemical development,and advanced materials research. As our understanding of its properties grows through both experimental and computational studies,this compound is likely to play an increasingly important role in future scientific advancements.